Cas no 72816-74-1 (2H-Imidazole-2-thione,1-decyl-1,3-dihydro-)
72816-74-1 structure
Product Name:2H-Imidazole-2-thione,1-decyl-1,3-dihydro-
CAS No:72816-74-1
MF:C13H24N2S
MW:240.408061981201
CID:573572
PubChem ID:5244461
Update Time:2025-04-19
2H-Imidazole-2-thione,1-decyl-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazole-2-thione,1-decyl-1,3-dihydro-
- 1-decyl-3H-imidazole-2-thione
- 3-decyl-1H-imidazole-2-thione
- 1-Decyl-1,3-dihydro-imidazol-2-thion
- 1-decyl-1,3-dihydro-imidazole-2-thione
- 2H-Imidazole-2-thione,1-decyl-1,3-dihydro
- 72816-74-1
- NSC360510
- DTXSID20412828
- NSC-360510
- AKOS018768265
-
- Inchi: 1S/C13H24N2S/c1-2-3-4-5-6-7-8-9-11-15-12-10-14-13(15)16/h10,12H,2-9,11H2,1H3,(H,14,16)
- InChI Key: JDIVIRKXRABDRT-UHFFFAOYSA-N
- SMILES: S=C1NC=CN1CCCCCCCCCC
Computed Properties
- Exact Mass: 240.16600
- Monoisotopic Mass: 240.16601995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 47.4Ų
Experimental Properties
- PSA: 52.81000
- LogP: 4.68640
2H-Imidazole-2-thione,1-decyl-1,3-dihydro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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